Cas no 1894505-29-3 (tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 1894505-29-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5104273
• Update Time: 2026-03-03

tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-13(9-15)6-10(7-14)4-5-17-13/h10H,4-9,14H2,1-3H3
• InChI Key： YWRPCISWRHKCBX-UHFFFAOYSA-N
• SMILES： C1C2(CC(CN)CCO2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 1894505-29-3): A Versatile Building Block in Modern Organic Synthesis

The tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 1894505-29-3) is a highly specialized and valuable intermediate in the field of organic chemistry. This compound, characterized by its unique spirocyclic and heterocyclic structure, has garnered significant attention due to its potential applications in pharmaceutical research, agrochemical development, and material science. Its CAS number 1894505-29-3 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for synthetic pathways.

One of the most notable features of this compound is its tert-butyl carboxylate group, which provides excellent stability and reactivity under various conditions. The presence of an aminomethyl moiety further enhances its utility as a building block for the synthesis of more complex molecules. In recent years, the demand for spirocyclic compounds like this has surged, driven by their role in drug discovery and their ability to mimic natural product scaffolds. Researchers often search for "spirocyclic amine synthesis" or "tert-butyl protected amino compounds" to explore its applications.

In the context of green chemistry and sustainable synthesis, tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate offers advantages due to its potential for atom-economical transformations. This aligns with the growing trend of minimizing waste and optimizing reaction efficiency in industrial processes. Keywords such as "sustainable heterocyclic synthesis" and "eco-friendly spirocyclic intermediates" reflect the current focus on environmentally benign methodologies.

From a structural perspective, the 5-oxa-2-azaspiro[3.5]nonane core is a fascinating motif that combines oxygen and nitrogen heteroatoms in a rigid framework. This rigidity is often exploited in medicinal chemistry to design molecules with improved bioavailability and target selectivity. The compound’s CAS No. 1894505-29-3 is frequently referenced in patents and publications related to CNS drug candidates and GPCR modulators, highlighting its relevance in cutting-edge research.

The synthesis and characterization of tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate require advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure the compound meets the stringent purity standards demanded by pharmaceutical and academic laboratories. Searches for "high-purity spirocyclic intermediates" or "CAS 1894505-29-3 supplier" are common among procurement specialists and synthetic chemists.

Looking ahead, the versatility of this compound positions it as a key player in the development of next-generation therapeutics and functional materials. Its compatibility with click chemistry and multicomponent reactions opens doors to innovative applications in bioconjugation and polymer science. As the scientific community continues to explore its potential, tert-butyl 8-(aminomethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No. 1894505-29-3) remains a compound of enduring interest and utility.